1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-benzylurea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-3-benzylurea
• InChI: InChI=1S/C27H29FN4O3/c28-22-8-4-5-9-23(22)31-12-14-32(15-13-31)24(21-10-11-25-26(16-21)35-19-34-25)18-30-27(33)29-17-20-6-2-1-3-7-20/h1-11,16,24H,12-15,17-19H2,(H2,29,30,33)
• InChI Key: BPRITBSWCFUUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(CNC(=O)NCC3=CC=CC=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H29FN4O3
• Molecular Weight: 476.5 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-benzylurea is a useful research compound. Its molecular formula is C27H29FN4O3 and its molecular weight is 476.552. The purity is usually 95%.
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Scientific Research Applications

Hypotensive Activity and Alpha-Adrenergic Antagonism

Research on analogs such as 1-[1-(3,4-dimethoxy-1H-2-benzopyran-1-yl)alkyl]-4-arylpiperazines has shown hypotensive activity in rats, indicating potential applications in studying cardiovascular diseases. These compounds decrease sympathetic nerve activity and block pressor effects of norepinephrine and phenylephrine, characterizing them as alpha-adrenergic antagonists (McCall et al., 1982).

Antimicrobial Properties

A series of 1-ethyl/benzyl-6-fluoro-7-(substituted piperazin-1-yl)1,4-dihydro-4-oxo-quinoline-3-carboxylic acid demonstrated significant in vitro antibacterial and weak antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Rameshkumar et al., 2003).

Crystal Structure Analysis

The crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA) reveals insights into molecular conformations and interactions, valuable for material science and drug design studies (Faizi et al., 2016).

Antidepressant Metabolism

Investigations into the oxidative metabolism of novel antidepressants such as 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine (Lu AA21004) in human liver microsomes provide essential data for pharmacokinetic studies and drug development (Hvenegaard et al., 2012).

Fluorescent Logic Gates

Compounds containing a piperazine receptor have been designed as fluorescent logic gates, demonstrating applications in sensing and molecular electronics. The study of solvent polarity on these compounds' fluorescence properties offers a pathway to probing cellular microenvironments (Gauci & Magri, 2022).